Cas no 672919-42-5 (2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid)

• Product Name: 2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid
• CAS No: 672919-42-5
• MF: C₁₅H₁₆O₅
• MW: 276.284544944763
• CID: 2951497
• PubChem ID: 84819526
• Update Time: 2025-11-01

2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6,7,8-三甲氧基萘-1-基)乙酸
• 2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid
• 2-(6,7,8-Trimethoxynaphthalen-1-yl)aceticacid
• 672919-42-5

• Inchi： 1S/C15H16O5/c1-18-11-7-9-5-4-6-10(8-12(16)17)13(9)15(20-3)14(11)19-2/h4-7H,8H2,1-3H3,(H,16,17)
• InChI Key： PDAJUVHCKUEPIO-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC2=CC=CC(CC(=O)O)=C21)OC)OC

Computed Properties

• Exact Mass: 276.09977361g/mol
• Monoisotopic Mass: 276.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid

Research Briefing on 2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid (CAS: 672919-42-5) in Chemical Biology and Pharmaceutical Applications

2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid (CAS: 672919-42-5) is a synthetic naphthalene derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its trimethoxy-substituted naphthalene core and acetic acid functional group, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic interventions. Recent studies have explored its role as a scaffold for the development of novel anti-inflammatory, anticancer, and antimicrobial agents, leveraging its ability to modulate key biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structure-activity relationship (SAR) of 2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid derivatives, focusing on their inhibitory effects on cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) enzymes. The research team synthesized a series of analogs and demonstrated that the trimethoxy substitution pattern is critical for maintaining potent dual COX-2/5-LOX inhibition, with IC50 values in the low micromolar range. Molecular docking studies revealed that the acetic acid moiety facilitates key hydrogen bond interactions with active site residues, while the naphthalene core contributes to hydrophobic stabilization.

In the field of oncology, a 2024 preclinical study in Bioorganic & Medicinal Chemistry Letters reported that 2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid exhibits selective cytotoxicity against triple-negative breast cancer (TNBC) cell lines (MDA-MB-231 and BT-549) through induction of apoptosis and cell cycle arrest at G2/M phase. Mechanistic investigations suggested that the compound modulates the PI3K/AKT/mTOR signaling pathway and downregulates anti-apoptotic proteins such as Bcl-2. These findings position this molecule as a potential lead compound for developing targeted therapies against aggressive breast cancer subtypes.

Recent advances in formulation science have also explored the drug delivery aspects of 2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid. A 2023 patent application (WO2023184567) describes novel nanoparticle formulations of this compound that significantly improve its aqueous solubility and bioavailability. The patent claims compositions comprising polyethylene glycol (PEG)-ylated liposomes that enhance tumor accumulation through enhanced permeability and retention (EPR) effect, as demonstrated in murine xenograft models.

From a synthetic chemistry perspective, several innovative routes to 2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid have been developed. A 2024 publication in Organic Process Research & Development details a green chemistry approach using biocatalytic Friedel-Crafts acylation followed by enzymatic methylation, achieving an overall yield of 68% with significantly reduced environmental impact compared to traditional synthetic methods. This advancement addresses previous challenges in large-scale production while maintaining high purity standards required for pharmaceutical applications.

The safety profile of 2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid has been evaluated in recent toxicology studies. Acute toxicity testing in rodent models showed favorable results, with an LD50 > 2000 mg/kg via oral administration. Chronic toxicity assessments over 28 days revealed no significant hematological or histopathological abnormalities at therapeutic doses. However, researchers noted the need for further investigation into potential drug-drug interactions, as in vitro studies using human liver microsomes indicated moderate inhibition of CYP3A4 isozyme.

Looking forward, the versatility of 2-(6,7,8-Trimethoxynaphthalen-1-yl)acetic acid continues to inspire new research directions. Current investigations are exploring its potential as a building block for PROTAC (proteolysis targeting chimera) development, leveraging its ability to bind E3 ubiquitin ligases. Additionally, computational studies are underway to design bifunctional derivatives that could simultaneously target multiple disease-relevant proteins, representing an exciting frontier in polypharmacology approaches.